Cas no 1261915-75-6 (3-(4-METHOXYPHENYL)-5-NITROBENZOIC ACID)

• Product Name: 3-(4-METHOXYPHENYL)-5-NITROBENZOIC ACID
• CAS No: 1261915-75-6
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD18319532
• CID: 4471524
• PubChem ID: 53225450
• Update Time: 2025-06-10

3-(4-METHOXYPHENYL)-5-NITROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHOXYPHENYL)-5-NITROBENZOIC ACID
• A1-17688
• DTXSID50689182
• AKOS017552657
• 4'-Methoxy-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 1261915-75-6
• 4'-Methoxy-5-nitro-[1,1'-biphenyl]-3-carboxylicacid
• MFCD18319532
• 4'-Methoxy-5-nitro-[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18319532
• Inchi： 1S/C14H11NO5/c1-20-13-4-2-9(3-5-13)10-6-11(14(16)17)8-12(7-10)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key： UUHJNOODRFAGRJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06372245Da
• Monoisotopic Mass: 273.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(4-METHOXYPHENYL)-5-NITROBENZOIC ACID

3-(4-METHOXYPHENYL)-5-NITROBENZOIC ACID (CAS No. 1261915-75-6): A Comprehensive Overview

3-(4-Methoxyphenyl)-5-nitrobenzoic acid (CAS No. 1261915-75-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in various therapeutic and diagnostic contexts.

The molecular structure of 3-(4-methoxyphenyl)-5-nitrobenzoic acid consists of a benzene ring substituted with a methoxy group at the para position and a nitro group at the meta position relative to the carboxylic acid functional group. This arrangement imparts specific chemical and physical properties that make it an interesting candidate for further investigation.

In recent years, 3-(4-methoxyphenyl)-5-nitrobenzoic acid has been explored for its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-(4-methoxyphenyl)-5-nitrobenzoic acid has also been investigated for its antioxidant activity. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for use in formulations designed to combat oxidative damage in various biological systems.

The pharmacokinetic profile of 3-(4-methoxyphenyl)-5-nitrobenzoic acid is another area of interest. Studies have shown that it exhibits good solubility and stability, which are crucial factors for its potential use in drug development. Additionally, its ability to cross biological membranes suggests that it could be effectively delivered to target tissues, enhancing its therapeutic efficacy.

In the context of drug delivery systems, 3-(4-methoxyphenyl)-5-nitrobenzoic acid has been incorporated into various nanocarriers to improve its bioavailability and reduce side effects. For example, encapsulation in liposomes or polymeric nanoparticles has been shown to enhance its stability and controlled release, making it a viable option for targeted drug delivery.

Furthermore, 3-(4-methoxyphenyl)-5-nitrobenzoic acid has been evaluated for its potential as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive treatment modality used for cancer therapy, where a photosensitizer is activated by light to generate reactive oxygen species (ROS) that can selectively destroy cancer cells. Preliminary studies have indicated that this compound can efficiently generate ROS upon light activation, making it a promising candidate for further development in PDT applications.

The synthesis of 3-(4-methoxyphenyl)-5-nitrobenzoic acid involves several well-established chemical reactions. One common approach involves the nitration of 3-(4-methoxyphenyl)benzoic acid using nitric acid and sulfuric acid as catalysts. This method yields high purity products with good yields, making it suitable for large-scale production.

In addition to its therapeutic applications, 3-(4-methoxyphenyl)-5-nitrobenzoic acid has also found use in analytical chemistry as a fluorescent probe. Its unique electronic structure allows it to exhibit fluorescence upon excitation by specific wavelengths of light. This property makes it useful for detecting and quantifying various analytes in complex biological matrices.

Recent advancements in computational chemistry have also contributed to our understanding of the properties and behavior of 3-(4-methoxyphenyl)-5-nitrobenzoic acid. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and electronic properties, which are essential for predicting its behavior in different environments.

Despite its promising potential, further research is needed to fully explore the therapeutic applications of 3-(4-methoxyphenyl)-5-nitrobenzoic acid. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These studies will provide valuable data on dosing regimens, pharmacokinetics, and potential side effects, paving the way for its eventual use as a therapeutic agent.

In conclusion, 3-(4-methoxyphenyl)-5-nitrobenzoic acid (CAS No. 1261915-75-6) is a multifaceted compound with diverse applications in medicine and analytical chemistry. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.